![molecular formula C5H11NO2 B1335951 Morpholin-2-ylmethanol CAS No. 103003-01-6](/img/structure/B1335951.png)
Morpholin-2-ylmethanol
Overview
Description
Morpholin-2-ylmethanol, also known as 2-methoxy-4-morpholineethanol, is an organic compound with the chemical formula C6H13NO2. It is a colorless liquid with a strong odor, and is miscible with water and most organic solvents. This compound is used as a building block in organic synthesis, and has a variety of applications in the pharmaceutical and chemical industries.
Scientific Research Applications
Photodynamic Therapy Applications
Morpholin-2-ylmethanol derivatives, specifically phthalocyanines with 2-(morpholin-4-yl)ethoxy groups, have shown potential in photodynamic therapy (PDT). A study demonstrated that these compounds, especially the zinc(II) phthalocyanine derivative, exhibited high quantum yields of singlet oxygen production and encouraging biological activity against cancer cell lines like prostate and human malignant melanoma cells. Their low cytotoxicity in non-irradiated cells makes them promising for PDT applications (Kucińska et al., 2015).
Industrial and Pharmaceutical Applications
Morpholine and its derivatives, such as this compound, are used in various industrial and pharmaceutical applications. For instance, morpholine serves as a building block in the synthesis of the antibiotic linezolid and as an anticancer agent. Its derivative, 1-decanol, can act as a solvent for morpholine recovery in industrial processes (Kumari et al., 2017).
Medicinal Chemistry and Pharmacological Activity
This compound derivatives, due to the morpholine moiety, are integral in medicinal chemistry. They are featured in numerous approved and experimental drugs for their advantageous physicochemical, biological, and metabolic properties. Morpholine derivatives display a range of biological activities, including enzyme inhibition and receptor affinity, enhancing drug potency and pharmacokinetics (Kourounakis et al., 2020).
Antifungal Agent Development
Certain derivatives of this compound, like 2-(2-oxo-morpholin-3-yl)-acetamide, have been identified as potent antifungal agents. These derivatives exhibit fungicidal activity against Candida and Aspergillus species and have demonstrated efficacy in a murine model of systemic Candida albicans infection (Bardiot et al., 2015).
Green Polymerization
This compound is also involved in green polymerization processes. For example, 4-(oxiran-2-ylmethyl)morpholine, synthesized from morpholine, can be polymerized using environmentally friendly methods, such as using smectite clay catalysts. This approach is significant for sustainable and eco-friendly polymer production (Seghier & Belbachir, 2016).
Safety and Hazards
Future Directions
Morpholin-2-ylmethanol and other morpholines are structural elements of many biologically active substances and useful synthetic intermediates . They are of prime interest for the pharmaceutical industry . Future research may focus on developing more efficient and sustainable synthesis methods, as well as exploring new applications in the field of medicine and materials science .
Mechanism of Action
Target of Action
It belongs to the class of organic compounds known as morpholines . These compounds contain a morpholine moiety, which consists of a six-member aliphatic saturated ring with the formula C4H9NO . The targets of morpholine-based compounds can vary widely depending on their specific structure and functional groups.
Action Environment
It is generally recommended to store the compound in a dark place, sealed and dry, at 2-8°c to maintain its stability
Properties
IUPAC Name |
morpholin-2-ylmethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO2/c7-4-5-3-6-1-2-8-5/h5-7H,1-4H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VLAZLCVSFAYIIL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(CN1)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H11NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10393056 | |
Record name | Morpholin-2-ylmethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10393056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
117.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
103003-01-6 | |
Record name | Morpholin-2-ylmethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10393056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | morpholin-2-ylmethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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